Cas no 2248184-73-6 ((2S)-2-(3,4-dimethylphenyl)propan-1-amine)

• Product Name: (2S)-2-(3,4-dimethylphenyl)propan-1-amine
• CAS No: 2248184-73-6
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6162900
• PubChem ID: 28292156
• Update Time: 2025-06-13

(2S)-2-(3,4-dimethylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3,4-dimethylphenyl)propan-1-amine
• 2248184-73-6
• EN300-6506849

• Inchi： 1S/C11H17N/c1-8-4-5-11(6-9(8)2)10(3)7-12/h4-6,10H,7,12H2,1-3H3/t10-/m1/s1
• InChI Key： MVKGOFCVGFYCGT-SNVBAGLBSA-N
• SMILES： NC[C@@H](C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-(3,4-dimethylphenyl)propan-1-amine

Introduction to (2S)-2-(3,4-dimethylphenyl)propan-1-amine and Its Significance in Modern Chemical Research

(2S)-2-(3,4-dimethylphenyl)propan-1-amine, identified by its CAS number 2248184-73-6, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its specific stereochemistry and aromatic substituents, has garnered attention for its potential applications in drug development and molecular modeling.

The structure of (2S)-2-(3,4-dimethylphenyl)propan-1-amine consists of a chiral center at the propan-1-amine moiety, combined with a 3,4-dimethylphenyl group. This unique configuration not only makes it a valuable scaffold for synthesizing novel compounds but also opens up possibilities for exploring its biological activities. The presence of the dimethyl group on the phenyl ring enhances its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the demand for chiral auxiliaries and ligands in asymmetric synthesis has surged. (2S)-2-(3,4-dimethylphenyl)propan-1-amine has been employed in various catalytic systems to improve the enantioselectivity of reactions. Its ability to facilitate high-yielding enantiomerically pure products has made it a cornerstone in the development of enantioselective methodologies. Researchers have leveraged this compound to achieve remarkable breakthroughs in the synthesis of complex molecules, including those relevant to medicinal chemistry.

The pharmaceutical industry has been particularly intrigued by the potential of (2S)-2-(3,4-dimethylphenyl)propan-1-amine due to its structural features that mimic natural products and bioactive molecules. Its role as a building block in drug discovery has been highlighted in several studies, where it has been used to develop compounds with therapeutic potential. The compound’s ability to interact with biological receptors and enzymes has been explored in the context of developing treatments for various diseases.

Advances in computational chemistry have further enhanced the utility of (2S)-2-(3,4-dimethylphenyl)propan-1-amine. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the rational design of more effective drugs. These studies have revealed that the dimethylphenyl group plays a crucial role in stabilizing interactions with target proteins, making it an indispensable feature for drug design strategies.

The synthesis of (2S)-2-(3,4-dimethylphenyl)propan-1-amine has been optimized through various methodologies, including asymmetric hydrogenation and chiral resolution techniques. These synthetic approaches have not only improved the yield and purity of the compound but also provided valuable insights into its stereochemical properties. The development of efficient synthetic routes has enabled researchers to produce larger quantities of this compound, facilitating its use in broader applications.

Recent research has also focused on the derivatives of (2S)-2-(3,4-dimethylphenyl)propan-1-amine. By modifying its structure, scientists have been able to generate a library of compounds with diverse biological activities. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for further development. The versatility of this scaffold has made it a favorite among medicinal chemists seeking novel therapeutic agents.

The impact of (2S)-2-(3,4-dimethylphenyl)propan-1-amine extends beyond academic research. Its applications in industrial settings have been recognized through patents and commercial products developed using this compound as an intermediate. The chemical industry continues to explore new ways to incorporate this molecule into synthetic processes, underscoring its importance in modern chemical manufacturing.

In conclusion, (2S)-2-(3,4-dimethylphenyl)propan-1-amine is a multifaceted compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features and versatile applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities for this molecule, its role in advancing chemical science is set to grow even further.